5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[[4-[2-(2,6-dimethylphenoxy)ethoxy]phenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-13-4-3-5-14(2)18(13)25-11-10-24-16-8-6-15(7-9-16)12-17-19(23)22-20(21)26-17/h3-9,12H,10-11H2,1-2H3,(H2,21,22,23)/b17-12-
• InChI Key: VRPFULSIMLTTCX-ATVHPVEESA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCOC2=CC=C(C=C2)C=C3C(=O)N=C(S3)N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)N=C(S3)N
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as PPARγ agonist due to its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ).

Mechanism of Action

PPARγ is a nuclear receptor that plays a crucial role in glucose and lipid metabolism. Activation of PPARγ leads to the transcription of genes involved in glucose uptake and utilization, as well as fatty acid storage and metabolism. 5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one binds to PPARγ and induces conformational changes, leading to the activation of the receptor and subsequent gene transcription.
Biochemical and Physiological Effects:
Studies have shown that 5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has several biochemical and physiological effects. It has been shown to improve insulin sensitivity, reduce inflammation, and inhibit cancer cell growth. Additionally, it has been reported to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one in lab experiments is its potent PPARγ agonist activity. This makes it a useful tool for studying the role of PPARγ in various diseases. However, one limitation of using this compound is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for research on 5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanisms underlying its anti-inflammatory and anti-cancer effects. Finally, there is potential for the development of more potent and selective PPARγ agonists based on the structure of this compound.

Synthesis Methods

The synthesis of 5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one involves the reaction of 2-(2,6-dimethylphenoxy)ethylamine with 4-formylbenzoic acid, followed by the condensation of the resulting product with thiosemicarbazide. The final product is obtained after cyclization of the intermediate compound.

Scientific Research Applications

PPARγ agonists have been extensively studied for their potential therapeutic applications in various diseases such as diabetes, cancer, and inflammation. Studies have shown that 5-{4-[2-(2,6-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one has potent PPARγ agonist activity, making it a potential candidate for the treatment of these diseases.